Cas no 18495-27-7 (1-Bromo-2-octyne)
1-Bromo-2-octyne Chemical and Physical Properties
Names and Identifiers
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- 2-Octyne, 1-bromo-
- 1-Bromo-2-Octyne
- 1-bromooct-2-yne
- 1-bromanyloct-2-yne
- 1-bromooct-2-ene
- 1-bromo-oct-2-yne
- 2-Octyne,1-bromo
- 2-octynyl bromide
- oct-2-ynyl-bromide
- TIMTEC-BB SBB008836
- 1-BROMO-2-OCTYNE 96%
- 1-Brom-2-octin
- AKOS006343944
- EN300-7606135
- QKPBYOBXEXNWOA-UHFFFAOYSA-N
- CS-0152339
- D94830
- FS-4715
- A812902
- 18495-27-7
- 2-Octyne,1-bromo-
- DTXSID20373728
- FT-0637705
- SCHEMBL1873508
- MFCD00190196
- DB-044543
- 1-Bromo-2-octyne
-
- MDL: MFCD00190196
- Inchi: 1S/C8H13Br/c1-2-3-4-5-6-7-8-9/h2-5,8H2,1H3
- InChI Key: QKPBYOBXEXNWOA-UHFFFAOYSA-N
- SMILES: BrCC#CCCCCC
Computed Properties
- Exact Mass: 188.02000
- Monoisotopic Mass: 188.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.18
- Melting Point: Not available
- Boiling Point: 64°C 20mm
- Flash Point: 72.5±17.0 °C
- Refractive Index: 1.4883
- PSA: 0.00000
- LogP: 2.96500
- Solubility: Uncertain
- Vapor Pressure: 0.6±0.4 mmHg at 25°C
1-Bromo-2-octyne Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-2-octyne Customs Data
- HS CODE:2903399090
- Customs Data:
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Bromo-2-octyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B687310-500mg |
1-Bromo-2-octyne |
18495-27-7 | 500mg |
$ 57.00 | 2023-09-08 | ||
| TRC | B687310-1g |
1-Bromo-2-octyne |
18495-27-7 | 1g |
$ 115.00 | 2023-09-08 | ||
| TRC | B687310-5g |
1-Bromo-2-octyne |
18495-27-7 | 5g |
$ 224.00 | 2023-09-08 | ||
| TRC | B687310-10g |
1-Bromo-2-octyne |
18495-27-7 | 10g |
$ 397.00 | 2023-04-18 | ||
| abcr | AB107347-1 g |
1-Bromo-2-octyne, 96%; . |
18495-27-7 | 96% | 1 g |
€73.50 | 2023-07-20 | |
| abcr | AB107347-5 g |
1-Bromo-2-octyne, 96%; . |
18495-27-7 | 96% | 5 g |
€194.50 | 2023-07-20 | |
| abcr | AB107347-25 g |
1-Bromo-2-octyne, 96%; . |
18495-27-7 | 96% | 25 g |
€542.50 | 2023-07-20 | |
| eNovation Chemicals LLC | D964384-250mg |
2-Octyne, 1-bromo- |
18495-27-7 | 95% | 250mg |
$145 | 2024-06-07 | |
| eNovation Chemicals LLC | D964384-1g |
2-Octyne, 1-bromo- |
18495-27-7 | 95% | 1g |
$170 | 2024-06-07 | |
| eNovation Chemicals LLC | D964384-5g |
2-Octyne, 1-bromo- |
18495-27-7 | 95% | 5g |
$285 | 2024-06-07 |
1-Bromo-2-octyne Related Literature
-
Qing-Han Li,Jung-Wei Liao,Yi-Ling Huang,Ruei-Tang Chiang,Han-Mou Gau Org. Biomol. Chem. 2014 12 7634
-
2. An isotopic study (2H and 18O) of the enzymic conversion of linoleic acid into colneleic acid with carbon chain fracture: the origin of shorter chain aldehydesLeslie Crombie,David O. Morgan,Elisabeth H. Smith J. Chem. Soc. Perkin Trans. 1 1991 567
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Dinesh R. Garud,Masaki Makimura,Mamoru Koketsu New J. Chem. 2011 35 581
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4. A direct route to conjugated enediynes from dipropargylic sulfones by a modified one-flask Ramberg–B?cklund reactionXiaoping Cao,Yuying Yang,Xiaolong Wang J. Chem. Soc. Perkin Trans. 1 2002 2485
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5. A reinvestigation of the reductive ring-opening of a 3-substituted exo-4,5-epoxytricyclo[5.2.1.02,6]dec-8-en-3α-ol to the corresponding 3,5-diolZhi-Yu Liu,Xin-Jie Chu J. Chem. Soc. Perkin Trans. 1 1993 2155
Additional information on 1-Bromo-2-octyne
1-Bromo-2-octyne (CAS No. 18495-27-7): An Overview of Its Properties, Applications, and Recent Research
1-Bromo-2-octyne (CAS No. 18495-27-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as bromoacetylene octane, is characterized by its unique molecular structure, which includes a bromine atom and an alkyne functional group. These features make it an important building block in various synthetic pathways and a valuable reagent in chemical synthesis.
The molecular formula of 1-Bromo-2-octyne is C8H11Br, and its molecular weight is approximately 183.07 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 135°C. Its physical and chemical properties make it suitable for a wide range of applications, from academic research to industrial processes.
In recent years, the study of 1-Bromo-2-octyne has expanded beyond its basic chemical properties to include its potential applications in advanced materials and drug discovery. One notable area of research involves the use of this compound as a precursor in the synthesis of functionalized polymers and conjugated systems. These materials have shown promise in areas such as electronics, sensors, and biocompatible coatings.
A significant body of research has also focused on the reactivity of 1-Bromo-2-octyne. The presence of the bromine atom and the alkyne group provides multiple reactive sites that can be exploited in various chemical transformations. For example, the bromine atom can be readily replaced by other functional groups through nucleophilic substitution reactions, while the alkyne can undergo a variety of addition reactions to form more complex molecules.
In the context of pharmaceutical research, 1-Bromo-2-octyne has been explored as a starting material for the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound to synthesize derivatives with potent anti-inflammatory properties. These derivatives have shown promising results in preclinical studies, suggesting potential therapeutic applications in the treatment of inflammatory diseases.
The environmental impact of 1-Bromo-2-octyne has also been a topic of interest. While it is generally considered stable under normal conditions, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound can be safely managed with appropriate safety protocols and waste management techniques.
In conclusion, 1-Bromo-2-octyne (CAS No. 18495-27-7) is a multifaceted compound with a wide range of applications in both academic and industrial settings. Its unique chemical properties make it an invaluable tool for researchers exploring new frontiers in materials science and drug discovery. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.
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